molecular formula C17H15Cl B8750722 11-(Chloromethyl)-9,10-dihydro-9,10-ethanoanthracene

11-(Chloromethyl)-9,10-dihydro-9,10-ethanoanthracene

Cat. No.: B8750722
M. Wt: 254.8 g/mol
InChI Key: UVWKXZMZFLZPQS-UHFFFAOYSA-N
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Description

11-(Chloromethyl)-9,10-dihydro-9,10-ethanoanthracene is a useful research compound. Its molecular formula is C17H15Cl and its molecular weight is 254.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H15Cl

Molecular Weight

254.8 g/mol

IUPAC Name

15-(chloromethyl)tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene

InChI

InChI=1S/C17H15Cl/c18-10-11-9-16-12-5-1-3-7-14(12)17(11)15-8-4-2-6-13(15)16/h1-8,11,16-17H,9-10H2

InChI Key

UVWKXZMZFLZPQS-UHFFFAOYSA-N

Canonical SMILES

C1C(C2C3=CC=CC=C3C1C4=CC=CC=C24)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Anthracene (75 gm) was combined with allyl chloride (150 gm) and benzene (375 gm) in a Parr bomb and heated to 220° C. for 13 hours. The contents were filtered and the benzene was removed on a rotary evaporator. The residue was recrystallized from ethanol to provide the product as a white solid (mp=108-111° C.).
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step Two
Quantity
375 g
Type
solvent
Reaction Step Three

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